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Compound of Interest

Compound Name: 2,2,3,4,5-Pentamethylhexane

Cat. No.: B15458730 Get Quote

An In-Depth Technical Guide on the Physical Characteristics of 2,2,3,4,5-Pentamethylhexane

Introduction
2,2,3,4,5-Pentamethylhexane is a branched-chain alkane with the molecular formula C11H24.

[1][2][3] As a member of the alkane family, it is a saturated hydrocarbon, meaning it contains

only single bonds between carbon atoms.[4] This guide provides a comprehensive overview of

the known physical characteristics of 2,2,3,4,5-pentamethylhexane, intended for researchers,

scientists, and professionals in drug development. Alkanes serve as a fundamental basis for

comparison in understanding the properties of more complex organic molecules.[5][6]

Physicochemical Data
The physical properties of 2,2,3,4,5-pentamethylhexane are summarized in the table below.

These characteristics are crucial for its handling, application in synthesis, and for predicting its

behavior in various chemical and biological systems.
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Property Value Source

IUPAC Name 2,2,3,4,5-pentamethylhexane [2]

CAS Number 61868-88-0 [2][3]

Molecular Formula C11H24 [1][2][3]

Molecular Weight 156.30826 g/mol [1]

Boiling Point 174 °C [1][7]

Melting Point -57.06 °C (estimate) [1][7]

Density 0.7629 g/cm³ [1][7]

Refractive Index 1.4261 [1][7]

Solubility

Insoluble in water; Soluble in

non-polar organic solvents.[4]

[5][6]

Experimental Protocols
While specific experimental documentation for the determination of 2,2,3,4,5-
pentamethylhexane's physical properties is not detailed in the provided search results,

standard methodologies for alkanes are well-established.

1. Determination of Boiling Point: The boiling point is typically determined by distillation. A

sample of the compound is heated, and the temperature at which the vapor pressure of the

liquid equals the pressure surrounding the liquid and the liquid changes into a vapor is

recorded. For precise measurements, this is done under controlled atmospheric pressure.

2. Determination of Melting Point: The melting point is determined by packing a small amount

of the solid sample into a capillary tube and heating it slowly in a melting point apparatus. The

temperature range over which the solid melts is recorded. The estimated value for 2,2,3,4,5-
pentamethylhexane suggests it is a liquid at room temperature.[1][7]

3. Determination of Density: The density of a liquid alkane is typically measured using a

pycnometer or a digital density meter. This involves measuring the mass of a known volume of
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the substance at a specific temperature.

4. Determination of Refractive Index: The refractive index is measured using a refractometer. A

drop of the liquid is placed on the prism of the instrument, and the refractive index is read

directly from the scale. This measurement is temperature-dependent and is usually reported at

a standard temperature, such as 20°C.

5. Determination of Solubility: Solubility is determined by adding a small amount of the solute

(2,2,3,4,5-pentamethylhexane) to a given volume of a solvent (e.g., water, ethanol, benzene)

and observing whether it dissolves. Alkanes are non-polar and are thus generally insoluble in

polar solvents like water but soluble in non-polar solvents.[4][5][6][8]

Visualizations
The following diagram illustrates a generalized workflow for the experimental determination of

the physical characteristics of a chemical compound like 2,2,3,4,5-pentamethylhexane.

Compound Characterization Workflow
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Boiling Point Determination
(Distillation)
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(Refractometer)
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Compile and Analyze Data
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A generalized workflow for determining the physical properties of a chemical compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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